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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylphenol

Cat. No.: B051444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard statements associated with 4-Bromo-
3,5-dimethylphenol (CAS No. 7463-51-6). This document is intended to support researchers,
scientists, and drug development professionals in the safe handling, risk assessment, and
regulatory compliance related to this compound.

GHS Hazard Classification

4-Bromo-3,5-dimethylphenol is classified with several hazard statements under the GHS,
indicating its potential to cause harm to human health. The primary hazards are related to skin,
eye, and respiratory irritation, as well as potential acute toxicity.[1][2][3][4][5]

The signal word associated with this chemical is "Warning".[1][2][3][5] The GHS pictograms for
4-Bromo-3,5-dimethylphenol typically include the exclamation mark, signifying irritation and
acute toxicity (lower level).

The following table summarizes the GHS hazard (H-statements) and precautionary (P-
statements) for 4-Bromo-3,5-dimethylphenol.
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GHS Classification Code Statement
Hazard Statements H302 Harmful if swallowed.[4]
H312 Harmful in contact with skin.[4]

Causes skin irritation.[1][2][3]
H315

[41[5][6]

Causes serious eye irritation.
H319

[LI[21(31415][6]

May cause respirato
H335 o Y _ P Y

irritation.[1][3][4][5]

Avoid breathing
Precautionary Statements P261 dust/fume/gas/mist/vapours/sp
ray.[1][3]

Wash skin thoroughly after
P264

handling.[1][2][6]

Do not eat, drink or smoke
P270 _ _

when using this product.

Use only outdoors or in a well-
P271

ventilated area.[1][3]

Wear protective

loves/protective clothing/eye

P280 I P gy

protection/face protection.[1][2]

[3][6]

IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if

you feel unwell.

IF ON SKIN: Wash with plenty
of soap and water.[1][2][6]

P302+P352

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[1]
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IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

Call a POISON

P312 CENTER/doctor if you feel
unwell.

P330 Rinse mouth.

If skin irritation occurs: Get

P332+P313
medical advice/attention.
If eye irritation persists: Get
P337+P313 ] ) )
medical advice/attention.[2][6]
Take off contaminated clothing
P362+P364 )
and wash it before reuse.[1][6]
Store in a well-ventilated
P403+P233 place. Keep container tightly
closed.[1][5]
P405 Store locked up.[1]
Dispose of contents/container
P501 to an approved waste disposal

plant.[1]

Experimental Protocols for Hazard Determination

While specific experimental studies on 4-Bromo-3,5-dimethylphenol are not readily available
in the public domain, the GHS classifications are based on standardized methodologies,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). The following are descriptions of the likely experimental protocols used to determine
the reported hazards.
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Acute Dermal and Eye Irritation/Corrosion (OECD Test
Guidelines 404 & 405)

These studies are typically conducted on albino rabbits.

o Acute Dermal Irritation (OECD TG 404): A single dose of the test substance is applied to a
small area of the animal's skin.[7][8] Untreated skin serves as a control. The degree of
irritation, including erythema (redness) and edema (swelling), is observed and scored at
specific intervals (e.g., 1, 24, 48, and 72 hours) after a 4-hour exposure period.[3][5][7] The
reversibility of the skin reactions is also assessed over a period of up to 14 days.[7] A
substance is classified as a skin irritant (Category 2) if it produces a mean score of > 2.3 and
< 4.0 for erythema or edema in at least 2 of 3 tested animals.[9][10]

o Acute Eye Irritation (OECD TG 405): A single dose of the substance is applied into the
conjunctival sac of one eye of the animal, with the other eye serving as a control.[11][12] The
eyes are examined at 1, 24, 48, and 72 hours after application, and the degree of eye
reaction (corneal opacity, iritis, conjunctival redness, and chemosis) is scored.[13] The
reversibility of the effects is observed for up to 21 days.[2][13] A substance is classified as
causing serious eye irritation (Category 2A) if it produces a positive response in at least 2 of
3 tested animals that is fully reversible within the 21-day observation period.[6][14]

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)

The classification for respiratory irritation (STOT SE, Category 3) is primarily based on human
data, but animal studies can also be used.[15]

+ Methodology: This involves evaluating evidence of respiratory tract irritation from human
exposure or from animal studies that show functional changes in the respiratory system.[15]
In animal studies, this can be assessed through methods like reflex bradypnea in mice.
There is no single, specific OECD guideline for this endpoint that is analogous to the skin
and eye irritation tests; instead, it is an evaluation of all available data.

Acute Toxicity (Oral and Dermal)
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e Acute Oral Toxicity (OECD TG 423 - Acute Toxic Class Method): This method uses a
stepwise procedure with a small number of animals per step.[16] A starting dose is
administered orally to a group of animals, and the outcome (mortality or survival) determines
the next dose level (higher or lower).[16] The objective is to identify a dose that causes
mortality in some of the animals, which allows for classification into one of the GHS
categories. For Category 4 ("Harmful if swallowed"), the LD50 (the dose that is lethal to 50%
of the test animals) is between 300 and 2000 mg/kg body weight.

o Acute Dermal Toxicity (OECD TG 402): In this test, the substance is applied to the clipped,
intact skin of animals (often rats) for a 24-hour period.[17][18][19] A limit test is often
performed first at a high dose (e.g., 2000 mg/kg). If no mortality is observed, further testing
may not be necessary. If mortality occurs, a full study with multiple dose groups is conducted
to determine the dermal LD50.[18] For Category 4 ("Harmful in contact with skin"), the
dermal LD50 is between 1000 and 2000 mg/kg body weight.

GHS Hazard Classification Workflow

The following diagram illustrates the general workflow for classifying a chemical according to
the GHS for health hazards.
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Data Collection & Evaluation
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'
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In Vivo Animal Tests
(e.g., OECD TG 404, 405)
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Prepare Safety Data Sheet (SDS)
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Caption: General workflow for GHS health hazard classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051444#4-bromo-3-5-dimethylphenol-ghs-hazard-
statements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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